Cas no 2169488-81-5 ({7-methyl-3-oxo-2-oxa-7-azaspiro4.4nonan-1-yl}methanesulfonamide)

• Product Name: {7-methyl-3-oxo-2-oxa-7-azaspiro4.4nonan-1-yl}methanesulfonamide
• CAS No: 2169488-81-5
• MF: C₉H₁₆N₂O₄S
• MW: 248.299341201782
• CID: 5921791
• PubChem ID: 165483183
• Update Time: 2025-10-12

{7-methyl-3-oxo-2-oxa-7-azaspiro4.4nonan-1-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• {7-methyl-3-oxo-2-oxa-7-azaspiro4.4nonan-1-yl}methanesulfonamide
• 2169488-81-5
• {7-methyl-3-oxo-2-oxa-7-azaspiro[4.4]nonan-1-yl}methanesulfonamide
• EN300-1479240

• Inchi： 1S/C9H16N2O4S/c1-11-3-2-9(6-11)4-8(12)15-7(9)5-16(10,13)14/h7H,2-6H2,1H3,(H2,10,13,14)
• InChI Key： HSXOXOFTCUSSOB-UHFFFAOYSA-N
• SMILES： S(CC1C2(CC(=O)O1)CN(C)CC2)(N)(=O)=O

Computed Properties

• Exact Mass: 248.08307817g/mol
• Monoisotopic Mass: 248.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 98.1Ų

Additional information on {7-methyl-3-oxo-2-oxa-7-azaspiro4.4nonan-1-yl}methanesulfonamide

Comprehensive Overview of {7-methyl-3-oxo-2-oxa-7-azaspiro[4.4]nonan-1-yl}methanesulfonamide (CAS No. 2169488-81-5)

The compound {7-methyl-3-oxo-2-oxa-7-azaspiro[4.4]nonan-1-yl}methanesulfonamide (CAS No. 2169488-81-5) is a spirocyclic sulfonamide derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the spiro[4.4]nonane core and methanesulfonamide moiety, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting enzymes and receptors due to its rigid spirocyclic framework, which enhances binding affinity and selectivity.

In recent years, the demand for spirocyclic compounds has surged, driven by their versatility in medicinal chemistry. The 7-methyl-3-oxo-2-oxa-7-azaspiro[4.4]nonan-1-yl scaffold, in particular, has garnered attention for its ability to mimic bioactive conformations. This compound’s methanesulfonamide group further contributes to its solubility and metabolic stability, addressing key challenges in drug design. As the pharmaceutical industry shifts toward fragment-based drug discovery, {7-methyl-3-oxo-2-oxa-7-azaspiro[4.4]nonan-1-yl}methanesulfonamide stands out as a promising building block.

The synthesis of CAS No. 2169488-81-5 involves multi-step organic transformations, including spirocyclization and sulfonylation reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. Analytical characterization using NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms its structural integrity. These methods align with the growing trend of green chemistry, as researchers seek sustainable synthetic routes.

One of the most searched questions about this compound revolves around its biological activity. Preliminary studies suggest potential interactions with G-protein-coupled receptors (GPCRs) and kinases, making it a candidate for treating neurological and inflammatory disorders. Its spirocyclic motif is also being investigated for proteolysis-targeting chimeras (PROTACs), a cutting-edge approach in targeted protein degradation. These applications resonate with the current focus on precision medicine and personalized therapeutics.

From a commercial perspective, {7-methyl-3-oxo-2-oxa-7-azaspiro[4.4]nonan-1-yl}methanesulfonamide is available in limited quantities, primarily for research purposes. Suppliers often highlight its high purity (>98%) and compatibility with high-throughput screening (HTS) platforms. The compound’s CAS registry number (2169488-81-5) ensures traceability and regulatory compliance, a critical factor for laboratories adhering to Good Laboratory Practice (GLP) standards.

In conclusion, {7-methyl-3-oxo-2-oxa-7-azaspiro[4.4]nonan-1-yl}methanesulfonamide represents a compelling case study in modern drug discovery. Its structural novelty, combined with emerging applications in bioconjugation and chemical biology, positions it as a valuable tool for scientists. As the field evolves, this compound may play a pivotal role in addressing unmet medical needs, particularly in central nervous system (CNS) disorders and oncology.